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Compound of Interest

Compound Name: DilC16(3)

Cat. No.: B1147972

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core distinctions between the lipophilic carbocyanine
dyes, DilC16(3) and Dil (DilC18(3)). As indispensable tools for membrane labeling, neuronal
tracing, and studying lipid dynamics, a comprehensive understanding of their individual
properties is crucial for experimental design and data interpretation. This guide provides a
detailed comparison of their chemical structures, photophysical characteristics, and practical
applications, supported by quantitative data, experimental protocols, and visual diagrams.

Core Structural and Physicochemical Differences

The fundamental distinction between DilC16(3) and Dil lies in the length of their hydrophobic
alkyl chains. Both molecules share the same 1,1',3,3,3',3'-tetramethylindocarbocyanine
perchlorate chromophore, which is responsible for their fluorescent properties. However,
DilC16(3) possesses two 16-carbon (hexadecyl) alkyl chains, whereas Dil has two 18-carbon
(octadecyl) chains.[1][2] This seemingly minor structural variation has significant implications
for their physical state, membrane incorporation, and diffusion dynamics.

DilC16(3) is an oil at room temperature, while Dil is a violet crystal.[3][4] The shorter alkyl
chains of DilC16(3) may facilitate easier incorporation into some cell membranes compared to
the longer-chained Dil.[5]
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Property DilC16(3) Dil (DilC18(3))
1,1'-Dihexadecyl-3,3,3',3"- 1,1'-Dioctadecyl-3,3,3',3"-

Full Chemical Name tetramethylindocarbocyanine tetramethylindocarbocyanine
perchlorate perchlorate

Molecular Formula Cs5Hs9CIN204 Cs9H97CIN204

Molecular Weight 877.76 g/mol 933.88 g/mol

Alkyl Chain Length 16 carbons (Hexadecyl) 18 carbons (Octadecyl)

Physical State oil Violet Crystals

Photophysical Properties: A Quantitative
Comparison

Both DilC16(3) and Dil are characterized by their high molar extinction coefficients and their
environment-sensitive fluorescence; they are weakly fluorescent in aqueous solutions but
become brightly fluorescent upon incorporation into lipid bilayers.[2][3] Their spectral properties
are largely determined by the indocarbocyanine chromophore and are nearly identical.

Photophysical Property DilC16(3) Dil (DilC18(3))
Excitation Maximum (Aex) ~550 nm 549 nm[6]
Emission Maximum (Aem) ~567 nm 565 nm|6]
Molar Extinction Coefficient (g) ~148,000 cm~tM—1 ~148,000 cm~tM~1[6]
Recommended Filter Set TRITC TRITC
] Modest; increases in lipid Modest; increases in lipid
Quantum Yield ] )
environment environment
) o ~1 nanosecond in lipid ~1 nanosecond in lipid
Excited-State Lifetime ) )
environments[7] environments

Membrane Insertion and Diffusion Dynamics
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The primary application of these dyes is to label and track cellular membranes. Their lipophilic
alkyl chains anchor the molecule within the lipid bilayer, while the hydrophilic chromophore is
positioned near the membrane surface.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1147972#diic16-3-vs-dii-fundamental-differences]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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